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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B15616309 Get Quote

Technical Support Center: Gastrin I (1-14),
Human
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility and stability of Gastrin I (1-14), human. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Gastrin I (1-14), human, and what is its primary function?

Gastrin I (1-14), human, is a 14-amino acid peptide fragment of the human hormone Gastrin I.

[1][2][3] It is an endogenous gastrointestinal peptide hormone that plays a primary role in

regulating gastric acid secretion.[1][3] It exerts its effects by binding to the cholecystokinin 2

(CCK2) receptors on parietal cells in the stomach.[1]

Q2: What are the recommended storage conditions for lyophilized Gastrin I (1-14), human?

Lyophilized Gastrin I (1-14), human, should be stored in a freezer at or below -20°C.[1][3] It is

also recommended to protect it from moisture.[3] Under these conditions, the peptide can be

stable for an extended period.

Q3: How long are reconstituted solutions of Gastrin I (1-14), human stable?
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Reconstituted solutions of Gastrin I (1-14), human are significantly less stable than the

lyophilized powder. It is generally recommended to use reconstituted solutions immediately. If

storage is necessary, it should be for a very short duration. For longer-term storage of

solutions, it is advisable to aliquot the reconstituted peptide into single-use volumes and store

them at -80°C to avoid repeated freeze-thaw cycles.[3]

Q4: How does the presence of a Trifluoroacetic acid (TFA) salt affect the peptide?

Trifluoroacetic acid (TFA) is often used in the purification of synthetic peptides and may be

present as a counterion in the final product. The presence of TFA can have a few effects:

Net Weight: TFA contributes to the total mass of the peptide powder. The actual peptide

content is typically greater than 80% of the total weight.[1]

Solubility: TFA salts generally improve the solubility of peptides in aqueous solutions.[1]

Biological Assays: For most standard in vitro assays, the residual levels of TFA are unlikely

to cause interference. However, for highly sensitive cellular or biochemical studies, its

presence should be taken into consideration.[1]

Troubleshooting Guides
Solubility Issues
Problem: My Gastrin I (1-14), human, will not dissolve in water.

Solution:

Initial Assessment: Before dissolving the entire sample, test the solubility on a small aliquot.

[4]

Solvent Choice: Gastrin I (1-14), human is an acidic peptide. If it does not dissolve in water,

you can try the following:

Add a small amount of a basic solution, such as ammonium hydroxide (<50 μL), to the

aqueous suspension and gently mix.[5]
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Alternatively, you can try dissolving the peptide in a small amount of an organic solvent

like DMSO (50-100 μL) first, and then slowly add this solution to your aqueous buffer with

stirring.[5]

Physical Assistance:

Sonication: Gentle sonication can help to break up any aggregates and facilitate

dissolution.

Vortexing: Gentle vortexing can also aid in dissolving the peptide.

Heating: Gentle warming of the solution may improve solubility, but it should be done with

caution to avoid degradation.

Stability Concerns
Problem: I am concerned about the stability of my reconstituted Gastrin I (1-14), human during

my experiment.

Solution:

Fresh Preparation: Always aim to prepare your peptide solution fresh for each experiment.

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the peptide. It is

highly recommended to aliquot the stock solution into single-use volumes after reconstitution

and store them at -80°C.[3]

pH Considerations: The stability of peptides in solution can be pH-dependent. While specific

data for Gastrin I (1-14), human is limited, it is generally advisable to maintain the pH of

your experimental buffer within a physiological range unless otherwise required.

Minimize Exposure: Keep the peptide solution on ice during experimental setup to minimize

thermal degradation.

Data Presentation
Table 1: Solubility of Gastrin I (1-14), Human

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.medchemexpress.com/gastrin-i-1-14-human.html
https://www.benchchem.com/product/b15616309?utm_src=pdf-body
https://www.targetmol.com/compound/gastrin%20i%20%281-14%29%2C%20human
https://www.benchchem.com/product/b15616309?utm_src=pdf-body
https://www.benchchem.com/product/b15616309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Concentration Observations

Water Soluble
May require assistance (e.g.,

vortexing, sonication).[5]

Ammonium Hydroxide (<50 µL

added to water)
-

Can be used if the peptide

does not dissolve in water

alone.[5]

DMSO (50-100 µL) -

Can be used as an initial

solvent for hydrophobic

peptides, followed by dilution

in an aqueous buffer.[5]

10%-30% Acetic Acid -

An alternative for acidic

peptides that are difficult to

dissolve in water.

Table 2: Storage and Stability of Gastrin I (1-14), Human

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 3 years
Keep away from

moisture.[3]

In Solvent -80°C Up to 1 year
Aliquot to avoid

freeze-thaw cycles.[3]

Experimental Protocols
Protocol for Reconstitution of Gastrin I (1-14), Human

Preparation: Allow the lyophilized peptide vial to equilibrate to room temperature before

opening to prevent condensation.

Initial Solubilization:
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Add the desired volume of sterile, distilled water to the vial to achieve the target

concentration.

Gently vortex or sonicate the vial until the peptide is completely dissolved.

Alternative Solubilization (if necessary):

If the peptide does not dissolve in water, add a small amount of ammonium hydroxide (<50

μL) to the suspension and mix gently.

Alternatively, dissolve the peptide in a minimal amount of DMSO (e.g., 50-100 μL) first.

Then, add this solution dropwise to your aqueous buffer while stirring.

Storage of Reconstituted Peptide:

For immediate use, keep the solution on ice.

For longer-term storage, aliquot the solution into single-use tubes and store at -80°C.

General Protocol for Assessing Peptide Stability
This is a general protocol that can be adapted to assess the stability of Gastrin I (1-14),
human, under various conditions (e.g., different temperatures, pH values).

Sample Preparation: Reconstitute the peptide in the desired buffer at a known concentration.

Incubation: Aliquot the peptide solution into multiple tubes. Incubate these tubes under the

desired experimental conditions (e.g., 4°C, room temperature, 37°C) for different time points

(e.g., 0h, 2h, 4h, 8h, 24h).

Sample Analysis: At each time point, take one aliquot from each condition and stop any

further degradation by freezing it immediately at -80°C.

Quantification: Analyze the amount of intact peptide remaining in each sample using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Data Analysis: Plot the percentage of intact peptide remaining against time for each

condition to determine the stability profile.
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Mandatory Visualization
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Peptide Solubility Issue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

